Resurrection Plant (Selaginella tamariscina)

Plant Description

Resurrection Plant, botanically known as Selaginella tamariscina, is a traditional Chinese medicine herb recognized for its unique desiccation tolerance. Pharmacologically, it contains various bioactive compounds, including flavonoids, lignans, and polysaccharides, which exhibit antioxidant, anti-inflammatory, and hemostatic properties. Historically used to address bleeding disorders, traumatic injuries, and certain inflammatory conditions, its therapeutic potential is a subject of ongoing scientific investigation, particularly concerning its adaptogenic and cellular protective effects.